1-{[2-(Trimethylsilyl)ethoxy]methyl}piperazin-2-one

• CAS No.: 921760-90-9
• Molecular Formula: C10H22N2O2Si
• Molecular Weight: 230.38 g/mol
• IUPAC Name: 1-(2-trimethylsilylethoxymethyl)piperazin-2-one
• InChI: InChI=1S/C10H22N2O2Si/c1-15(2,3)7-6-14-9-12-5-4-11-8-10(12)13/h11H,4-9H2,1-3H3
• InChI Key: UYTOZMKRCRAYPY-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CCOCN1CCNCC1=O

Description

1-{[2-(Trimethylsilyl)ethoxy]methyl}piperazin-2-one is a useful research compound. Its molecular formula is C10H22N2O2Si and its molecular weight is 230.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Oxo-4-(2-trimethylsilanyl-ethoxymethyl)-piperazine-1-carboxylic acid benzyl ester (3.00 g, 8.22 mmol) was dissolved in THF (30 ml) and MeOH (30 ml), and vigorously stirred on 20% Pd(OH)2/C under a hydrogen atmosphere (1 atm) for 14 h. After N2 was purged, Pd(OH)2/C was removed through filtration and the filtrate was concentrated under reduced pressure. The residue was purified by silica gel column chromatography (CHCl3/MeOH=95/5 to 90/10) to obtain the intended compound as a colorless oil.